Cas no 17838-59-4 (Propanedioic acid,1,3-bis[2-[(phenylamino)thioxomethyl]hydrazide])

• Product Name: Propanedioic acid,1,3-bis[2-[(phenylamino)thioxomethyl]hydrazide]
• CAS No: 17838-59-4
• MF: C₁₇H₁₈N₆O₂S₂
• MW: 402.493819713593
• CID: 222359
• PubChem ID: 3090743
• Update Time: 2025-04-19

Propanedioic acid,1,3-bis[2-[(phenylamino)thioxomethyl]hydrazide] Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,1,3-bis[2-[(phenylamino)thioxomethyl]hydrazide]
• 1-[[3-oxo-3-[2-(phenylcarbamothioyl)hydrazinyl]propanoyl]amino]-3-phenylthiourea
• AC1MJEQ8
• AG-B-07629
• CTK7G0831
• MolPort-001-892-701
• N-{[(phenylamino)thioxomethyl]amino}-N'-{[(phenylamino)thioxomethyl]amino}prop ane-1,3-diamide
• NSC89231
• NSC-89231
• SBB061997
• DTXSID40389063
• AKOS005109274
• N-(((PHENYLAMINO)THIOXOMETHYL)AMINO)-N'-(((PHENYLAMINO)THIOXOMETHYL)AMINO)PROPANE-1,3-DIAMIDE
• 17838-59-4
• MS-7281
• 1,1'-MALONYLBIS(4-PHENYL-3-SEMICARBAZIDE)
• N-(((phenylamino)thioxomethyl)-N'-(((phenylamino)thioxomethyl)amino)propane-1,3-diamide
• N,N'-bis[(phenylcarbamothioyl)amino]propanediamide
• MFCD00186714

• Inchi： 1S/C17H18N6O2S2/c24-14(20-22-16(26)18-12-7-3-1-4-8-12)11-15(25)21-23-17(27)19-13-9-5-2-6-10-13/h1-10H,11H2,(H,20,24)(H,21,25)(H2,18,22,26)(H2,19,23,27)
• InChI Key： IHSDBRHAZCEZJL-UHFFFAOYSA-N
• SMILES： S=C(NNC(CC(NNC(NC1C=CC=CC=1)=S)=O)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 402.09354
• Monoisotopic Mass: 402.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Density: 1.446
• Refractive Index: 1.743
• PSA: 106.32
• LogP: 3.12170